4-BR-2-(2-((4-Methoxyanilino)(oxo)AC)carbohydrazonoyl)phenyl 3-methylbenzoate

• CAS No.: 769147-73-1
• Molecular Formula: C24H20BrN3O5
• Molecular Weight: 510.3 g/mol
• IUPAC Name: [4-bromo-2-[(E)-[[2-(4-methoxyanilino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 3-methylbenzoate
• InChI: InChI=1S/C24H20BrN3O5/c1-15-4-3-5-16(12-15)24(31)33-21-11-6-18(25)13-17(21)14-26-28-23(30)22(29)27-19-7-9-20(32-2)10-8-19/h3-14H,1-2H3,(H,27,29)(H,28,30)/b26-14+
• InChI Key: IPWJBBWQTNDAIW-VULFUBBASA-N
• Isomeric SMILES: CC1=CC(=CC=C1)C(=O)OC2=C(C=C(C=C2)Br)/C=N/NC(=O)C(=O)NC3=CC=C(C=C3)OC
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)OC2=C(C=C(C=C2)Br)C=NNC(=O)C(=O)NC3=CC=C(C=C3)OC

Description

4-BR-2-(2-((4-Methoxyanilino)(oxo)AC)carbohydrazonoyl)phenyl 3-methylbenzoate is a complex organic compound with the molecular formula C24H20BrN3O5 and a molecular weight of 510.348 g/mol . This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich for early discovery researchers .

Preparation Methods

The synthetic routes and reaction conditions for 4-BR-2-(2-((4-Methoxyanilino)(oxo)AC)carbohydrazonoyl)phenyl 3-methylbenzoate are not explicitly detailed in the available literature. it is typically synthesized through a series of organic reactions involving the appropriate starting materials and reagents.

Chemical Reactions Analysis

4-BR-2-(2-((4-Methoxyanilino)(oxo)AC)carbohydrazonoyl)phenyl 3-methylbenzoate can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the loss of electrons from the compound, often facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the gain of electrons, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

4-BR-2-(2-((4-Methoxyanilino)(oxo)AC)carbohydrazonoyl)phenyl 3-methylbenzoate has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and chemical reactions.

Medicine: Investigated for its potential therapeutic properties and effects on biological systems.

Industry: Utilized in the development of new materials and chemical products.

Mechanism of Action

it is likely to interact with specific molecular targets and pathways within biological systems, influencing various biochemical processes .

Comparison with Similar Compounds

4-BR-2-(2-((4-Methoxyanilino)(oxo)AC)carbohydrazonoyl)phenyl 3-methylbenzoate can be compared with similar compounds such as:

• 4-BR-2-(2-((2-Methoxyanilino)(oxo)AC)carbohydrazonoyl)phenyl 4-methoxybenzoate
• 4-BR-2-(2-((3-Methoxyanilino)(oxo)AC)carbohydrazonoyl)phenyl 2-methylbenzoate
• 4-BR-2-(2-((3-Methoxyanilino)(oxo)AC)carbohydrazonoyl)phenyl 4-chlorobenzoate .

These compounds share similar structural features but differ in their specific functional groups and substituents, which can influence their chemical properties and applications.